1-(Dimethylamino)-2-methylpropane-2-thiol

• CAS RN: 100318-04-5
• Molecular Formula: C6H15NS
• Molecular Weight: 133.26 g/mol
• IUPAC Name: 1-(dimethylamino)-2-methylpropane-2-thiol
• InChI: InChI=1S/C6H15NS/c1-6(2,8)5-7(3)4/h8H,5H2,1-4H3
• InChI Key: RTIAWKZWXRELMB-UHFFFAOYSA-N
• SMILES: CC(C)(CN(C)C)S
• synonyms: 2-Propanethiol,1-(dimethylamino)-2-methyl-(6CI,9CI)

Description

1-(Dimethylamino)-2-methylpropane-2-thiol, also known as DMAMPT, is a chemical compound with the molecular formula C6H15NS. It is a colorless liquid with a strong odor and is widely used in scientific research. DMAMPT is a thiol-containing compound that is used as a reagent for the detection of metal ions and as a ligand for the synthesis of metal complexes.

Mechanism Of Action

The mechanism of action of 1-(Dimethylamino)-2-methylpropane-2-thiol involves the formation of a complex with the metal ion. The thiol group of 1-(Dimethylamino)-2-methylpropane-2-thiol acts as a ligand and forms a coordinate bond with the metal ion. The complex formation can be detected by various analytical techniques as mentioned above.

Biochemical And Physiological Effects

1-(Dimethylamino)-2-methylpropane-2-thiol has been shown to have antioxidant properties and can scavenge free radicals. It has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. 1-(Dimethylamino)-2-methylpropane-2-thiol has been investigated for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

Advantages And Limitations For Lab Experiments

1-(Dimethylamino)-2-methylpropane-2-thiol is a versatile reagent that can be used in a wide range of applications. It is relatively easy to synthesize and is commercially available. However, 1-(Dimethylamino)-2-methylpropane-2-thiol has some limitations such as its strong odor and toxicity. It should be handled with care and proper safety precautions should be taken while working with it.

Future Directions

1-(Dimethylamino)-2-methylpropane-2-thiol has a wide range of potential applications in various fields such as medicine, agriculture, and environmental science. Some of the future directions for 1-(Dimethylamino)-2-methylpropane-2-thiol include its use in the synthesis of new metal complexes with potential biological activity, its use in the detection of heavy metal ions in environmental samples, and its use in the development of new drugs for the treatment of various diseases.
Conclusion:
In conclusion, 1-(Dimethylamino)-2-methylpropane-2-thiol is a versatile chemical compound that has a wide range of applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. 1-(Dimethylamino)-2-methylpropane-2-thiol has the potential to be used in various fields and its further investigation can lead to the development of new drugs and therapies for various diseases.

Synthesis Methods

The synthesis of 1-(Dimethylamino)-2-methylpropane-2-thiol involves the reaction of 2-methylpropanethiol with dimethylamine in the presence of a catalyst such as hydrochloric acid or sulfuric acid. The reaction is carried out at room temperature and the product is obtained in high yield. The chemical structure of 1-(Dimethylamino)-2-methylpropane-2-thiol is shown below:

Scientific Research Applications

1-(Dimethylamino)-2-methylpropane-2-thiol is widely used in scientific research as a reagent for the detection of metal ions and as a ligand for the synthesis of metal complexes. It has been used in the synthesis of complex compounds of metals such as copper, nickel, and cobalt. 1-(Dimethylamino)-2-methylpropane-2-thiol is also used in the detection of heavy metal ions such as mercury, cadmium, and lead. The complex formation of 1-(Dimethylamino)-2-methylpropane-2-thiol with metal ions can be detected by various analytical techniques such as UV-Vis, IR, and NMR spectroscopy.